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Compound of Interest

Compound Name: MX69-102

Cat. No.: B15138712 Get Quote

For Research Use Only

Introduction
MX69-102 is a novel and potent small-molecule inhibitor of the MDM2/p53 interaction.[1][2] As

an analog of the MDM2/XIAP inhibitor MX69, MX69-102 functions by inducing the degradation

of the MDM2 oncoprotein.[1][3] The reduction in cellular MDM2 levels prevents the ubiquitin-

mediated proteasomal degradation of the p53 tumor suppressor, leading to p53 stabilization

and activation.[1][3] Activated p53 can then transcriptionally regulate downstream target genes,

resulting in cell cycle arrest and apoptosis in cancer cells, particularly those that overexpress

MDM2.[1][3] MX69-102 has demonstrated significant cytotoxic effects against MDM2-

overexpressing acute lymphoblastic leukemia (ALL) cell lines with minimal impact on normal

cells and tissues.[3]

These application notes provide detailed protocols for the preparation, storage, and use of

MX69-102 solutions to ensure experimental reproducibility and efficacy.

Physicochemical and Biological Properties
Proper handling and solution preparation require a clear understanding of the compound's

properties.
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Property Value Reference

Molecular Weight 518.62 g/mol [1][2]

Chemical Formula C₂₉H₃₀N₂O₅S [2]

CAS Number 2925583-17-9 [2]

Appearance White to off-white solid [2]

Solubility (DMSO) 100 mg/mL (192.82 mM) [1][2]

Biological Activity
IC₅₀ ≈ 0.2 µM (on MDM2-

overexpressing ALL cell lines)
[3]

Mechanism of Action: The p53-MDM2 Signaling
Pathway
Under normal homeostatic conditions, the p53 tumor suppressor is kept at low levels by MDM2,

an E3 ubiquitin ligase that targets p53 for degradation. This creates a negative feedback loop,

as p53 itself can promote the transcription of the MDM2 gene. MX69-102 disrupts this cycle by

inducing MDM2 degradation, thereby stabilizing p53. This allows p53 to accumulate and

activate downstream pathways leading to apoptosis and cell cycle arrest.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/mx69-102.html
https://www.medchemexpress.cn/mx69-102.html
https://www.medchemexpress.cn/mx69-102.html
https://www.medchemexpress.cn/mx69-102.html
https://www.medchemexpress.cn/mx69-102.html
https://www.medchemexpress.com/mx69-102.html
https://www.medchemexpress.cn/mx69-102.html
https://www.medchemexpress.com/MX69.html
https://www.benchchem.com/product/b15138712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Normal p53-MDM2 Feedback Loop Action of MX69-102
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MX69-102 induces MDM2 degradation, stabilizing p53 and promoting apoptosis.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution, which is ideal for

long-term storage and subsequent dilution.
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Materials:

MX69-102 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, newly opened

Calibrated analytical balance

Sterile, amber, or foil-wrapped microcentrifuge tubes

Vortex mixer and/or sonicator

Procedure:

Equilibration: Allow the vial of solid MX69-102 to equilibrate to room temperature for 15-20

minutes before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of MX69-102 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh 51.86 mg.

Calculation: Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol )

x 1000 (mg/g)

Mass = 0.001 L x 0.1 mol/L x 518.62 g/mol x 1000 mg/g = 51.86 mg

Dissolution: Add the weighed MX69-102 to a sterile tube. Add the calculated volume of

anhydrous DMSO. It is critical to use newly opened DMSO as its hygroscopic nature can

significantly impact solubility.[1][2]

Mixing: Vortex the solution thoroughly. If the compound does not fully dissolve, use an

ultrasonic water bath for 5-10 minutes to aid dissolution.[1][2]

Aliquoting and Storage: Once the solution is clear and homogenous, aliquot it into smaller,

single-use volumes in sterile amber or foil-wrapped tubes to protect from light. Store aliquots

as recommended below.
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Working solutions for cell-based experiments should be prepared fresh from a thawed stock

solution aliquot for each experiment.

Procedure:

Thawing: Thaw a single aliquot of the 100 mM MX69-102 stock solution at room

temperature.

Dilution: Perform a serial dilution of the stock solution into cell culture medium to achieve the

desired final concentrations.

Important: To avoid precipitation and cellular toxicity, ensure the final concentration of

DMSO in the culture medium is less than 0.5%.

Example: To prepare 1 mL of a 100 µM working solution, add 1 µL of the 100 mM stock to

999 µL of culture medium. This results in a final DMSO concentration of 0.1%.

Control: Prepare a vehicle control using the same final concentration of DMSO in the culture

medium to account for any solvent effects.

Application: Mix the working solution gently by pipetting before adding it to the cell cultures.

Protocol 3: Example Preparation of an In Vivo
Formulation
This protocol provides a general method for preparing a suspended solution suitable for animal

administration (e.g., oral gavage or intraperitoneal injection), adapted from a similar compound.

Note: This formulation should be optimized and validated for specific animal models and

experimental designs.

Materials:

High-concentration MX69-102 stock solution in DMSO (e.g., 25 mg/mL)
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PEG300 (Polyethylene glycol 300)

Tween-80

Sterile Saline (0.9% NaCl)

Procedure (to yield a 2.5 mg/mL suspension):

Add 100 µL of a 25 mg/mL DMSO stock solution to 400 µL of PEG300. Mix until uniform.

Add 50 µL of Tween-80 to the mixture and mix thoroughly.

Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix until a uniform suspension

is achieved.

The final formulation consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Use the suspension immediately after preparation.

Storage and Stability
Proper storage is essential to maintain the activity of MX69-102.

Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C 3 years
Store in a dry, dark

place.

Stock Solution in

DMSO
-80°C 6 months

Recommended for

long-term storage.

Avoid repeated

freeze-thaw cycles.[1]

[2]

Stock Solution in

DMSO
-20°C 1 month

Suitable for short-term

storage.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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